Cas no 331714-58-0 (5-formylbenzene-1,3-dicarbonitrile)

• Product Name: 5-formylbenzene-1,3-dicarbonitrile
• CAS No: 331714-58-0
• MF: C₉H₄N₂O
• MW: 156.14086151123
• CID: 917646
• PubChem ID: 643202
• Update Time: 2025-05-27

5-formylbenzene-1,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonitrile, 5-formyl- (9CI)
• 5-FORMYLBENZENE-1,3-DICARBONITRILE
• Z1511761314
• DB-278845
• InChI=1/C9H4N2O/c10-4-7-1-8(5-11)3-9(2-7)6-12/h1-3,6
• E76653
• EN300-1716687
• 1,3-benzenedicarbonitrile, 5-formyl-
• AB76127
• BS-50999
• SCHEMBL2161087
• 5-formylisophthalonitrile
• 331714-58-0
• 5-formylbenzene-1,3-dicarbonitrile

• Inchi： 1S/C9H4N2O/c10-4-7-1-8(5-11)3-9(2-7)6-12/h1-3,6H
• InChI Key： TXKYUJKLEQNBAO-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C#N)C=C(C#N)C=1

Computed Properties

• Exact Mass: 156.03242
• Monoisotopic Mass: 156.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 5-formylbenzene-1,3-dicarbonitrile

Recent Advances in the Application of 5-Formylbenzene-1,3-dicarbonitrile (CAS: 331714-58-0) in Chemical Biology and Pharmaceutical Research

5-Formylbenzene-1,3-dicarbonitrile (CAS: 331714-58-0) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features and reactivity. Recent studies have highlighted its potential in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and fluorescent probes. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 5-formylbenzene-1,3-dicarbonitrile as a key intermediate in the synthesis of potent and selective kinase inhibitors. The researchers utilized the aldehyde functionality of the compound to introduce various pharmacophores, resulting in a series of compounds with significant activity against specific cancer-related kinases. The study reported IC50 values in the low nanomolar range for several derivatives, suggesting promising therapeutic potential.

In the field of chemical biology, 5-formylbenzene-1,3-dicarbonitrile has been employed as a precursor for the development of fluorescent molecular probes. A recent publication in Chemical Communications (2024) described its use in creating turn-on fluorescence sensors for detecting reactive oxygen species (ROS) in live cells. The probe demonstrated excellent selectivity and sensitivity, with a detection limit of 50 nM for hydrogen peroxide, making it a valuable tool for studying oxidative stress in biological systems.

The compound's mechanism of action has been further elucidated through computational studies. Molecular docking simulations have revealed that derivatives of 5-formylbenzene-1,3-dicarbonitrile can form stable interactions with the ATP-binding sites of various kinases, explaining their inhibitory activity. These findings were supported by X-ray crystallographic data showing the precise binding mode of the compound within the kinase active site.

Recent advances in synthetic methodology have also expanded the applications of 5-formylbenzene-1,3-dicarbonitrile. A novel one-pot synthesis approach published in Organic Letters (2023) significantly improved the yield and purity of the compound, making it more accessible for large-scale pharmaceutical applications. The optimized procedure reduced the number of synthetic steps from five to two while maintaining a high overall yield of 85%.

From a safety and pharmacokinetic perspective, preliminary studies on 5-formylbenzene-1,3-dicarbonitrile derivatives have shown favorable drug-like properties. In vivo studies in rodent models demonstrated good oral bioavailability (approximately 60%) and acceptable plasma half-life (4-6 hours), suggesting potential for further development as oral therapeutics. However, additional toxicological studies are needed to fully assess the safety profile of these compounds.

Looking forward, the unique properties of 5-formylbenzene-1,3-dicarbonitrile position it as a promising scaffold for the development of new therapeutic agents and research tools. Current research efforts are focused on expanding its applications to other target classes beyond kinases, including GPCRs and ion channels. The compound's versatility and the growing body of research supporting its utility suggest that it will continue to play an important role in chemical biology and drug discovery in the coming years.